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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dikar® was a widely used, broad-spectrum fungicide and miticide, notable for its dual-action

formulation. This technical guide provides a comprehensive overview of the chemical

composition, structure, and mechanisms of action of its core components. Dikar's efficacy

stemmed from the synergistic action of its two active ingredients: Mancozeb, a dithiocarbamate

fungicide with a multi-site inhibitory action, and Dinocap, a dinitrophenol fungicide that acts as

an uncoupler of oxidative phosphorylation. This document details the chemical properties of

these compounds, outlines experimental protocols for their analysis, and visualizes their

molecular structures and fungicidal pathways. As Dikar is a discontinued product, this guide

serves as a technical reference for researchers in agrochemicals, toxicology, and

environmental science.

Chemical Composition of Dikar
Dikar was formulated as a wettable powder. The typical composition of the active and inert

ingredients is summarized in the table below.
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Component Chemical Class Percentage in Formulation

Mancozeb Dithiocarbamate 72.0%

Dinocap Dinitrophenol 4.7%

Other Ingredients Inert carriers, etc. 23.3%

Chemical Structure and Properties of Active
Ingredients
Mancozeb
Mancozeb is a polymeric complex of manganese (Mn) and zinc (Zn) with the ethylene

bis(dithiocarbamate) (EBDC) ligand. Its multi-site action is a key attribute, making the

development of resistance by fungal pathogens less likely.

Chemical Name: manganese zinc salt

CAS Number: 8018-01-7

Molecular Formula: (C₄H₆MnN₂S₄)ₓ(Zn)ᵧ

Molecular Weight: The polymeric nature means the molecular weight is variable, but the

monomeric unit has a weight of approximately 265.29 g/mol (for the manganese salt).

Chemical Structure of the Mancozeb Polymer Unit:

Figure 1. Polymeric structure of Mancozeb.

Dinocap
Dinocap is a non-systemic acaricide and contact fungicide. It is not a single compound but a

mixture of isomers of dinitrooctylphenyl crotonates. The "octyl" group is a mixture of 1-

methylheptyl, 1-ethylhexyl, and 1-propylpentyl isomers. This isomeric complexity contributes to

its broad fungicidal activity.

Chemical Name: 2,6-dinitro-4-octylphenyl crotonates and 2,4-dinitro-6-octylphenyl

crotonates
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CAS Number: 39300-45-3

Molecular Formula: C₁₈H₂₄N₂O₆

Molecular Weight: 364.41 g/mol

Chemical Structures of Dinocap Isomers:
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Dikar Sample (Wettable Powder)

Sample Extraction

Mancozeb Sample Prep
(EDTA dissolution)

Dinocap Sample Prep
(Organic solvent extraction)

HPLC-UV Analysis
(for Mancozeb as EBDC)

GC-MS Analysis
(for Dinocap isomers)

Quantification of Mancozeb Quantification of Dinocap

Final Report
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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